Cas no 794522-90-0 (2-pyrimidin-4-ylacetonitrile)

2-pyrimidin-4-ylacetonitrile structure
2-pyrimidin-4-ylacetonitrile structure
Product Name:2-pyrimidin-4-ylacetonitrile
CAS No:794522-90-0
MF:C6H5N3
MW:119.124000310898
MDL:MFCD17015870
CID:1007041
PubChem ID:14169572
Update Time:2025-04-20

2-pyrimidin-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Pyrimidin-4-yl)acetonitrile
    • 2-pyrimidin-4-ylacetonitrile
    • 4-Pyrimidineacetonitrile
    • Pyrimidin-4-ylacetonitrile
    • 4-pyrimidinylacetonitrile
    • (Pyrimidin-4-yl)acetonitrile
    • SHHGMESNVFQZIV-UHFFFAOYSA-N
    • 2417AC
    • PB22811
    • ST1141028
    • Z2350903933
    • MFCD17015870
    • 794522-90-0
    • DTXSID00556855
    • SY042205
    • AS-43112
    • Z1098233919
    • EN300-70225
    • CS-0052207
    • SCHEMBL1881028
    • AKOS012506519
    • DB-113411
    • MDL： MFCD17015870
    • Inchi： 1S/C6H5N3/c7-3-1-6-2-4-8-5-9-6/h2,4-5H,1H2
    • InChI Key： SHHGMESNVFQZIV-UHFFFAOYSA-N
    • SMILES： N1C=NC=CC=1CC#N

Computed Properties

  • Exact Mass: 119.048347172g/mol
  • Monoisotopic Mass: 119.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6
  • XLogP3: -0.1

2-pyrimidin-4-ylacetonitrile Pricemore >>

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abcr
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